2-((3-Chlorophenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate

• IUPAC Name: [2-(3-chloroanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• InChI: InChI=1S/C19H15ClN2O4/c1-12(23)17-10-15(16-7-2-3-8-22(16)17)19(25)26-11-18(24)21-14-6-4-5-13(20)9-14/h2-10H,11H2,1H3,(H,21,24)
• InChI Key: PXVFZHADUIGHRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2N1C=CC=C2)C(=O)OCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H15ClN2O4
• Molecular Weight: 370.8 g/mol

Description

2-((3-Chlorophenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as C2 and is a member of the indolizine family.

Scientific Research Applications

Synthesis and Chemical Reactivity

Several studies focus on the synthesis of complex molecules with potential for various scientific applications. For example, research on the synthesis of formazans from Mannich bases of similar chlorophenyl compounds as antimicrobial agents shows the chemical versatility and potential biological activity of such molecules (Sah, Bidawat, Seth, & Gharu, 2014). Another study involves the synthesis of derivatives from aminobenzothiazole, indicating a methodology for developing compounds with antimicrobial activity (Chavan & Pai, 2007). These approaches illustrate the chemical reactivity and potential for creating molecules with specific biological activities.

Potential Biological Applications

Research on compounds structurally related to "2-((3-Chlorophenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate" often explores their biological activities. For instance, the study on the synthesis of new quinazolines as potential antimicrobial agents highlights the pursuit of novel compounds for pharmaceutical applications (Desai, Shihora, & Moradia, 2007). Another significant area of research is the development of heterocyclic compounds, such as thienoquinolines and their derivatives, for potential use in dyeing polyester fibers and as antimicrobial agents, indicating the wide-ranging applications of these molecules from industrial to medical fields (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).